3-((4-ethoxyphenyl)sulfonyl)-6-ethyl-1-propylquinolin-4(1H)-one

• IUPAC Name: 3-(4-ethoxyphenyl)sulfonyl-6-ethyl-1-propylquinolin-4-one
• InChI: InChI=1S/C22H25NO4S/c1-4-13-23-15-21(22(24)19-14-16(5-2)7-12-20(19)23)28(25,26)18-10-8-17(9-11-18)27-6-3/h7-12,14-15H,4-6,13H2,1-3H3
• InChI Key: ZFLPDEXVMDWQFQ-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C=C(C(=O)C2=C1C=CC(=C2)CC)S(=O)(=O)C3=CC=C(C=C3)OCC
• Molecular Formula: C22H25NO4S
• Molecular Weight: 399.5 g/mol

Description

3-((4-ethoxyphenyl)sulfonyl)-6-ethyl-1-propylquinolin-4(1H)-one, also known as ESI-09, is a small molecule inhibitor that has gained attention in recent years due to its potential as a therapeutic agent. ESI-09 is a quinoline derivative that has been shown to inhibit RAC1, a member of the Rho family of GTPases.

Scientific Research Applications

Synthesis and Material Science

The chemical compound 3-((4-ethoxyphenyl)sulfonyl)-6-ethyl-1-propylquinolin-4(1H)-one, while not directly referenced in available literature, relates closely to various quinoline derivatives and their applications in synthesis and material science. Research on related compounds demonstrates a broad interest in quinoline derivatives for their versatile applications in chemical synthesis, material science, and potential biological activities.

For instance, studies on quinoline derivatives reveal their importance in the synthesis of complex organic molecules. A method described by Zhang et al. (2016) highlights the synthesis of 3-arylsulfonylquinoline derivatives via tert-butyl hydroperoxide mediated cycloaddition, which underscores the potential utility of quinoline sulfones in material science and pharmaceuticals due to their efficient synthesis pathways (Liangliang Zhang et al., 2016).

Organic Electronics and Photocatalysis

Another significant area of research involving quinoline sulfones is in the development of materials for organic electronics and photocatalysis. For example, Jeon et al. (2014) synthesized a series of new electron transport materials combining a diphenylsulfone core with various electron-withdrawing end groups. These materials exhibit high triplet energy, making them suitable for use in phosphorescent organic light-emitting diodes (PhOLEDs), highlighting the potential of quinoline sulfone derivatives in electronic applications (S. Jeon et al., 2014).

Antimicrobial Activity

The synthesis and evaluation of quinoline derivatives for antimicrobial activity is another research direction. Fadda et al. (2016) synthesized novel quinolinium sulfonate derivatives and assessed their antimicrobial and antifungal activities. This research indicates the potential biological relevance of quinoline sulfone derivatives in developing new antimicrobial agents (A. Fadda et al., 2016).